Cas no 314275-44-0 (N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide)

• Product Name: N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide
• CAS No: 314275-44-0
• MF: C₂₀H₁₃N₃O₄S
• MW: 391.399923086166
• CID: 6447481
• PubChem ID: 1187402
• Update Time: 2025-11-05

N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide
• Oprea1_418758
• AKOS002379182
• N-(6-nitrobenzo[d]thiazol-2-yl)-4-phenoxybenzamide
• F0098-0388
• SR-01000401092-1
• 314275-44-0
• SR-01000401092

• Inchi： 1S/C20H13N3O4S/c24-19(13-6-9-16(10-7-13)27-15-4-2-1-3-5-15)22-20-21-17-11-8-14(23(25)26)12-18(17)28-20/h1-12H,(H,21,22,24)
• InChI Key： GNKXXIIXHZFOLQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)[N+](=O)[O-])NC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 391.06267708g/mol
• Monoisotopic Mass: 391.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 125Ų

Additional information on N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide

N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide (CAS No. 314275-44-0): A Comprehensive Overview

N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide (CAS No. 314275-44-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzothiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide.

Chemical Structure and Synthesis: The chemical structure of N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide is characterized by a benzothiazole ring system substituted with a nitro group at the 6-position and a phenoxybenzamide moiety. The benzothiazole ring is a heterocyclic compound consisting of a benzene ring fused with a thiazole ring, which is composed of sulfur and nitrogen atoms. The presence of the nitro group and the phenoxybenzamide substituent imparts unique electronic and steric properties to the molecule.

The synthesis of N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide typically involves several steps. One common approach is to start with 6-nitrobenzothiazole, which can be synthesized from 2-aminothiophenol through a series of reactions including nitration and cyclization. The next step involves the formation of the amide bond by reacting 6-nitrobenzothiazole with 4-phenoxybenzoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction yields the desired product with high purity and yield.

Biological Activities: The biological activities of N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide have been extensively studied in recent years. One of the most notable properties is its potent antimicrobial activity against a wide range of bacteria and fungi. Studies have shown that this compound exhibits significant inhibitory effects on both Gram-positive and Gram-negative bacteria, as well as on various fungal species. The mechanism of action is believed to involve disruption of cell membrane integrity and inhibition of essential enzymes involved in microbial metabolism.

In addition to its antimicrobial properties, N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide has also demonstrated promising anticancer activity. Research has indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to inhibit tumor growth in various in vitro and in vivo models, making it a potential candidate for further development as an anticancer agent.

Recent Research Advancements: Recent advancements in the field have shed light on the potential applications of N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective toxicity towards cancer cells while sparing normal cells. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the structure-activity relationship (SAR) of N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide. The researchers synthesized several analogs by modifying the substituents on the benzothiazole ring and evaluated their biological activities. The results indicated that certain substitutions enhanced the antimicrobial and anticancer properties of the compound, providing valuable insights for future drug design.

Conclusion: In conclusion, N-(6-nitro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide (CAS No. 314275-44-0) is a promising compound with diverse biological activities. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to uncover new applications and mechanisms of action, highlighting its potential as a therapeutic agent for various diseases.